2-[2-(5-amino-1,3,4-thiadiazol-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[2-(5-amino-1,3,4-thiadiazol-2-yl)ethyl]isoindole-1,3-dione
• InChI: InChI=1S/C12H10N4O2S/c13-12-15-14-9(19-12)5-6-16-10(17)7-3-1-2-4-8(7)11(16)18/h1-4H,5-6H2,(H2,13,15)
• InChI Key: DSYZTPMFAPJVKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CCC3=NN=C(S3)N
• Molecular Formula: C12H10N4O2S
• Molecular Weight: 274.30 g/mol

Description

2-[2-(5-amino-1,3,4-thiadiazol-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione, also known as TAK-659, is a novel inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is a key enzyme involved in the signaling pathways of B cells and is a promising target for the treatment of B cell malignancies.

Mechanism of Action

2-[2-(5-amino-1,3,4-thiadiazol-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione works by selectively inhibiting BTK, which is a key enzyme involved in the signaling pathways of B cells. By blocking BTK, 2-[2-(5-amino-1,3,4-thiadiazol-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione prevents the activation of downstream signaling pathways, leading to inhibition of B cell proliferation and survival.
Biochemical and Physiological Effects:
2-[2-(5-amino-1,3,4-thiadiazol-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione has been shown to induce apoptosis (programmed cell death) in B cell malignancies, as well as inhibit the production of cytokines and chemokines that promote tumor growth and survival. In addition, 2-[2-(5-amino-1,3,4-thiadiazol-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione has been shown to enhance the activity of other anti-cancer agents, such as rituximab, in preclinical studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[2-(5-amino-1,3,4-thiadiazol-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione is its selectivity for BTK, which reduces the risk of off-target effects. In addition, 2-[2-(5-amino-1,3,4-thiadiazol-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione has demonstrated good pharmacokinetic properties and oral bioavailability, making it a promising candidate for clinical development. However, further studies are needed to determine the optimal dosing regimen and potential drug-drug interactions.

Future Directions

Future research on 2-[2-(5-amino-1,3,4-thiadiazol-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione could include the evaluation of its efficacy in combination with other anti-cancer agents, as well as its potential use in other B cell malignancies and autoimmune disorders. In addition, further studies are needed to elucidate the molecular mechanisms of 2-[2-(5-amino-1,3,4-thiadiazol-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione and its effects on the immune system.

Scientific Research Applications

2-[2-(5-amino-1,3,4-thiadiazol-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione has been extensively studied for its potential use in the treatment of B cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B cell lymphoma (DLBCL). Clinical trials have shown promising results, with 2-[2-(5-amino-1,3,4-thiadiazol-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione demonstrating significant activity and tolerability in patients with relapsed or refractory CLL and MCL.